Cas no 58729-31-0 (Ethyl thiomorpholine-3-carboxylate)

• Product Name: Ethyl thiomorpholine-3-carboxylate
• CAS No: 58729-31-0
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD00107967
• CID: 366295
• PubChem ID: 13604869
• Update Time: 2025-10-29

Ethyl thiomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl thiomorpholine-3-carboxylate
• 3-Thiomorpholinecarboxylicacid, ethyl ester
• ETHYLTHIOMORPHOLINE-3-CARBOXYLATE
• thiomorpholin-3-ylcarboxylic acid ethyl ester
• Ethyl 3-thiomorpholinecarboxylate
• CS-0006431
• J-521287
• (+/-)-perhydro-1, 4-thiazine-3-carboxylic acid ethyl ester
• AS-38500
• 3-thiomorpholinecarboxylic acid ethyl ester
• FT-0640548
• 58729-31-0
• SCHEMBL709367
• AB03439
• PGSDSYPPZAPZCW-UHFFFAOYSA-N
• AB00987307-01
• AKOS006228364
• Thiomorpholine-3-carboxylic acid ethyl eater
• Thiomorpholine-3-carboxylic acid ethyl ester
• MFCD00107967
• A13032
• 3-carbethoxythiomorpholine
• EN300-57355
• DTXSID40544837
• DB-053250
• 3-THIOMORPHOLINECARBOXYLIC ACID, ETHYL ESTER

• MDL： MFCD00107967
• Inchi： 1S/C7H13NO2S/c1-2-10-7(9)6-5-11-4-3-8-6/h6,8H,2-5H2,1H3
• InChI Key： PGSDSYPPZAPZCW-UHFFFAOYSA-N
• SMILES： S1CCNC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 175.06700
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118 °C
• Boiling Point: 114-118 ºC (7-8 Torr)
• Flash Point: 112.2±25.9 ºC,
• Solubility: Dissolution (96 g/l) (25 º C),
• PSA: 63.63000
• LogP: 0.58330

Ethyl thiomorpholine-3-carboxylate Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl thiomorpholine-3-carboxylate

Comprehensive Guide to Ethyl Thiomorpholine-3-carboxylate (CAS No. 58729-31-0): Properties, Applications, and Market Insights

Ethyl thiomorpholine-3-carboxylate (CAS No. 58729-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This thiomorpholine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, making it a critical component in modern drug discovery. Its molecular formula, C₇H₁₃NO₂S, highlights its versatility in forming stable bonds with other functional groups, which is why researchers frequently search for "Ethyl thiomorpholine-3-carboxylate synthesis" or "58729-31-0 applications."

The compound's chemical properties include a moderate boiling point and solubility in common organic solvents, which enhances its utility in laboratory settings. Recent trends in green chemistry have also sparked interest in optimizing its production processes to reduce environmental impact. For instance, queries like "sustainable synthesis of Ethyl thiomorpholine-3-carboxylate" reflect the growing demand for eco-friendly methodologies. Additionally, its role in peptide modification and heterocyclic chemistry aligns with the rising focus on targeted drug delivery systems.

In the pharmaceutical industry, Ethyl thiomorpholine-3-carboxylate is often employed as a building block for central nervous system (CNS) drugs and enzyme inhibitors. Its structural motif is particularly valuable in designing compounds with improved bioavailability, a topic frequently explored in forums and research papers. Searches such as "58729-31-0 in drug development" or "thiomorpholine derivatives for CNS disorders" underscore its relevance in addressing neurological conditions like Alzheimer's and Parkinson's diseases.

The market dynamics for Ethyl thiomorpholine-3-carboxylate are influenced by its demand in both academic and industrial research. With the increasing adoption of high-throughput screening technologies, suppliers are focusing on scalable production methods to meet global needs. Keywords like "buy Ethyl thiomorpholine-3-carboxylate" or "CAS 58729-31-0 suppliers" are commonly tracked to assess market trends. Furthermore, regulatory compliance and quality standards (e.g., HPLC purity) remain critical factors for purchasers, as highlighted by searches for "pharmaceutical-grade thiomorpholine derivatives."

From a safety and handling perspective, Ethyl thiomorpholine-3-carboxylate requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While it is not classified as hazardous under most jurisdictions, researchers often look up "58729-31-0 safety data sheet" to ensure adherence to protocols. This aligns with broader industry shifts toward transparent chemical documentation and risk mitigation strategies.

In summary, Ethyl thiomorpholine-3-carboxylate (CAS No. 58729-31-0) is a multifaceted compound with expanding applications in drug discovery and material science. Its integration into AI-driven molecular design platforms and catalysis research further solidifies its importance. For those exploring "thiomorpholine-based scaffolds" or "CAS 58729-31-0 price trends," staying updated on synthetic advancements and market analyses is essential to leverage its full potential.